Cas no 1256958-75-4 (4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline
• CAS No: 1256958-75-4
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 4821629
• Update Time: 2025-05-22

4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-5,6,7,8-tetrahydroquinazoline
• 4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C9H11ClN2/c1-6-2-3-8-7(4-6)9(10)12-5-11-8/h5-6H,2-4H2,1H3
• InChI Key： PAFZSCUFIOMUQT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC(C)C2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline

4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline (CAS No. 1256958-75-4): A Comprehensive Overview

The compound 4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline, identified by the CAS registry number 1256958-75-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinazoline family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a quinazoline core with specific substituents: a chlorine atom at position 4 and a methyl group at position 6. These substituents play a crucial role in determining the compound's chemical properties and biological functions.

Recent studies have highlighted the importance of quinazoline derivatives in the development of anticancer agents. The 4-Chloro-6-methyl substitution pattern has been shown to enhance the molecule's ability to inhibit key enzymes involved in cancer cell proliferation. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in oncology. The quinazoline scaffold itself is known for its ability to interact with protein targets due to its planar structure and hydrogen bonding capabilities.

In addition to its pharmacological applications, 4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline has also been explored for its potential in materials science. The tetrahydro derivative form of this compound has been investigated for its role in creating advanced materials with unique electronic properties. Researchers have found that the presence of the chlorine and methyl groups can influence the molecule's solubility and stability, making it a promising candidate for use in organic electronics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinazoline core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For example, a study published in Organic Process Research & Development described a novel approach using microwave-assisted synthesis to streamline the production of this compound. This method not only reduces reaction time but also minimizes the generation of byproducts, aligning with green chemistry principles.

The biological evaluation of 4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline has revealed its potential as an anti-inflammatory agent as well. Preclinical studies have shown that this compound can modulate inflammatory pathways by inhibiting cyclooxygenase enzymes. This finding underscores its versatility as a lead compound for developing drugs targeting inflammatory diseases.

In conclusion, CAS No. 1256958-75-4, or 4-Chloro-6-methyl-5,6,7,8-tetrahydroquinazoline, represents a valuable molecule with broad applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both therapeutic and materials science contexts. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.